3-methyl-4-nitro-N-8-quinolinylbenzamide

• IUPAC Name: 3-methyl-4-nitro-N-quinolin-8-ylbenzamide
• InChI: InChI=1S/C17H13N3O3/c1-11-10-13(7-8-15(11)20(22)23)17(21)19-14-6-2-4-12-5-3-9-18-16(12)14/h2-10H,1H3,(H,19,21)
• InChI Key: DDPQUBIPCFUQMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=CC3=C2N=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.30 g/mol

Description

3-methyl-4-nitro-N-8-quinolinylbenzamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair. The inhibition of PARP leads to the accumulation of DNA damage, making it a promising target for cancer therapy.

Mechanism of Action

3-methyl-4-nitro-N-8-quinolinylbenzamide inhibitors like 3-methyl-4-nitro-N-8-quinolinylbenzamide work by inhibiting the activity of 3-methyl-4-nitro-N-8-quinolinylbenzamide enzymes, which are involved in DNA repair. When DNA damage occurs, 3-methyl-4-nitro-N-8-quinolinylbenzamide is activated to repair the damage. However, the inhibition of 3-methyl-4-nitro-N-8-quinolinylbenzamide leads to the accumulation of DNA damage, which can ultimately lead to cell death.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-4-nitro-N-8-quinolinylbenzamide is a potent inhibitor of 3-methyl-4-nitro-N-8-quinolinylbenzamide and can induce DNA damage in cancer cells. This leads to the activation of various signaling pathways that ultimately lead to cell death. However, the compound has also been shown to have some off-target effects, such as the inhibition of other enzymes like tankyrase, which can affect cellular processes such as Wnt signaling.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-4-nitro-N-8-quinolinylbenzamide in lab experiments is its potency as a 3-methyl-4-nitro-N-8-quinolinylbenzamide inhibitor. This allows for lower concentrations of the compound to be used, reducing the risk of off-target effects. However, one limitation is that the compound has some off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of 3-methyl-4-nitro-N-8-quinolinylbenzamide. One area of research is the development of more potent and selective 3-methyl-4-nitro-N-8-quinolinylbenzamide inhibitors. Another area is the investigation of the compound's potential as a radiosensitizer, which could enhance the effectiveness of radiation therapy. Additionally, the compound's off-target effects could be further studied to better understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 3-methyl-4-nitro-N-8-quinolinylbenzamide involves the reaction of 4-nitro-8-quinolinol with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain a pure compound.

Scientific Research Applications

3-methyl-4-nitro-N-8-quinolinylbenzamide has been extensively studied for its potential use in cancer therapy. 3-methyl-4-nitro-N-8-quinolinylbenzamide inhibitors have shown promising results in preclinical and clinical studies as a monotherapy or in combination with other treatments such as chemotherapy and radiation therapy.